![molecular formula C12H14ClNO2 B7475220 1-(Azetidin-1-yl)-2-(2-chloro-5-methylphenoxy)ethanone](/img/structure/B7475220.png)
1-(Azetidin-1-yl)-2-(2-chloro-5-methylphenoxy)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(Azetidin-1-yl)-2-(2-chloro-5-methylphenoxy)ethanone, also known as ACE, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of 1-(Azetidin-1-yl)-2-(2-chloro-5-methylphenoxy)ethanone is not fully understood. However, it is believed to act on the GABAergic system, which is involved in the regulation of anxiety, pain, and epilepsy. This compound has been reported to enhance the activity of GABA receptors, leading to increased inhibitory neurotransmission. This, in turn, leads to a reduction in pain, anxiety, and seizures.
Biochemical and Physiological Effects:
This compound has been reported to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-1β, and increase the production of anti-inflammatory cytokines, such as IL-10. This compound has also been shown to reduce the expression of COX-2, an enzyme involved in the production of prostaglandins, which are involved in inflammation and pain. Physiologically, this compound has been shown to reduce pain, anxiety, and seizures in animal models.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 1-(Azetidin-1-yl)-2-(2-chloro-5-methylphenoxy)ethanone in lab experiments is its high potency and selectivity. This compound has been shown to be highly effective in animal models at relatively low doses. Another advantage of using this compound is its relatively low toxicity. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability and pharmacokinetics.
Future Directions
There are several future directions for the research on 1-(Azetidin-1-yl)-2-(2-chloro-5-methylphenoxy)ethanone. One of the areas of research is the development of more potent and selective analogs of this compound. Another area of research is the investigation of the mechanism of action of this compound at the molecular level. Additionally, the potential use of this compound in the treatment of other neurological disorders, such as depression and schizophrenia, should be explored. Finally, the development of novel drug delivery systems for this compound should be investigated to improve its bioavailability and pharmacokinetics.
Conclusion:
In conclusion, this compound is a promising chemical compound that has potential therapeutic applications in the treatment of various neurological disorders. Its high potency and selectivity, low toxicity, and anti-inflammatory, analgesic, and anticonvulsant properties make it an attractive target for drug development. Further research is needed to fully understand the mechanism of action of this compound and its potential use in the treatment of other neurological disorders.
Synthesis Methods
The synthesis of 1-(Azetidin-1-yl)-2-(2-chloro-5-methylphenoxy)ethanone involves the reaction of 2-chloro-5-methylphenol with ethyl 2-bromoacetate in the presence of a base to form ethyl 2-(2-chloro-5-methylphenoxy)acetate. The resulting compound is then reacted with azetidine in the presence of a base to form this compound. The synthesis of this compound has been reported in various scientific journals, and the compound can be obtained in high yields.
Scientific Research Applications
1-(Azetidin-1-yl)-2-(2-chloro-5-methylphenoxy)ethanone has been extensively studied for its potential therapeutic applications. It has been reported to possess anti-inflammatory, analgesic, and anticonvulsant properties. This compound has also been studied for its potential use in the treatment of neuropathic pain, epilepsy, and anxiety disorders. Several studies have reported the efficacy of this compound in animal models, and human clinical trials are currently underway.
properties
IUPAC Name |
1-(azetidin-1-yl)-2-(2-chloro-5-methylphenoxy)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14ClNO2/c1-9-3-4-10(13)11(7-9)16-8-12(15)14-5-2-6-14/h3-4,7H,2,5-6,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSJYBRPWOFESLW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)Cl)OCC(=O)N2CCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.